3-(1-Hydroxy-2-nitroethyl)benzonitrile

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 3-(1-hydroxy-2-nitroethyl)benzonitrile
• InChI: InChI=1S/C9H8N2O3/c10-5-7-2-1-3-8(4-7)9(12)6-11(13)14/h1-4,9,12H,6H2
• InChI Key: CJNMVCRENJTDJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(C[N+](=O)[O-])O)C#N

Description

3-(1-Hydroxy-2-nitroethyl)benzonitrile is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Cyanobenzaldehyde (3.0 g, 22.9 mmol), nitromethane (4.2 g, 68.7 mmol) and diethylamine (167 mg, 2.29 mmol) were stirred for 48 h in THF at 55° C. in the presence of 4 Å molecular sieves. The resulting reaction mixture was filtered through celite and the resulting solution was concentrated in vacuo, then partitioned between EtOAc (20 mL) and H2O (100 mL). The EtOAc layer was washed with H2O (2×75 mL) and brine (1×50 mL), then dried (MgSO4), filtered, and concentrated in vacuo. The resulting residue was filtered through silica gel, eluting with hexanes:EtOAc (2:1) to obtain 3-(1-hydroxy-2-nitroethyl)benzonitrile as a pale yellow solid.